S-(4-Methylphenyl) ethanethioate
Overview
Description
“S-(4-Methylphenyl) ethanethioate” is a chemical compound with the molecular formula C9H10OS . It is also known by other names such as “p-Thiocresol, S-acetyl-” and "S-p-Tolyl thioacetate" .
Molecular Structure Analysis
The molecular structure of “S-(4-Methylphenyl) ethanethioate” consists of a sulfur atom bonded to an acetyl group and a 4-methylphenyl group . The 3D structure of the molecule can be viewed using specific software .Physical And Chemical Properties Analysis
“S-(4-Methylphenyl) ethanethioate” has a molecular weight of 166.240 . More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the available resources .Scientific Research Applications
Synthesis of Thiocarboxylate S-Esters : A study by Mao and Franz (1991) describes the synthesis of various glyphosate thiocarboxylate S-ester derivatives, including S-alkyl 2-(phosphonomethylamino)ethanethioates, from N-benzyloxycarbonylglycine (Mao & Franz, 1991).
Stability of Aromatic Self-Assembled Monolayers : Research by Cyganik et al. (2005) explored the stability and modification of self-assembled monolayers (SAMs) of 2-(4'-methyl-biphenyl-4yl)-ethanethiol upon ion and electron irradiation (Cyganik et al., 2005).
Electrochemical Polymerization : Nguyen and Nguyen (2015) synthesized and characterized a novel monomer of S-2-mercaptoethyl 2-(thiophen-3-yl)ethanethioate via electrochemical polymerization (Nguyen & Nguyen, 2015).
Nucleofugality Patterns in Aminolysis and Phenolysis : A study by Castro et al. (2009) investigated the nucleofugality patterns in the aminolysis and phenolysis of S-aryl O-aryl thiocarbonates, including S-(4-methylphenyl) 4-nitrophenyl thiocarbonate (Castro et al., 2009).
Radiation Protection Features of Mannich Bases : Research by Yılmaz, Kavaz, and Gul (2020) studied the radiation protection features of various Mannich bases, including those with 4-methylphenyl, in terms of photons and charged particles (Yılmaz et al., 2020).
Synthesis and Characterization of Schiff Base Derivatives : Süleymanoğlu et al. (2020) synthesized new Schiff base derivatives with thiophene and evaluated their antimicrobial activities (Süleymanoğlu et al., 2020).
Antimicrobial Evaluation of Isonicotinate Derivatives : A study by Viveka et al. (2013) focused on the synthesis, characterization, and antimicrobial evaluation of 2-(4-Methylphenyl)-2-oxoethyl isonicotinate (Viveka et al., 2013).
Electrochemistry of Tetrathiafulvalene Ligands : Janoušek et al. (2022) described the synthesis of a tetrathiafulvalene derivative, S-[4-({4-[(2,2′-bi-1,3-dithiol-4-ylmethoxy)methyl] phenyl}ethynyl)phenyl] ethanethioate, for modifying gold nanoparticles (Janoušek et al., 2022).
Safety and Hazards
properties
IUPAC Name |
S-(4-methylphenyl) ethanethioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10OS/c1-7-3-5-9(6-4-7)11-8(2)10/h3-6H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSQUNQSLEIFIHF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10146403 |
Source
|
| Record name | S-(4-Methylphenyl) ethanethioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10146403 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
S-(4-Methylphenyl) ethanethioate | |
CAS RN |
10436-83-6 |
Source
|
| Record name | Ethanethioic acid, S-(4-methylphenyl) ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10436-83-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | S-(4-Methylphenyl) ethanethioate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010436836 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | S-(4-Methylphenyl) ethanethioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10146403 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | S-(4-methylphenyl) ethanethioate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.825 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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